Cas no 857001-14-0 (1-Bromo-2-methyl-4,5-dinitrobenzene)

• Product Name: 1-Bromo-2-methyl-4,5-dinitrobenzene
• CAS No: 857001-14-0
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• MDL: MFCD22574981
• CID: 1057212
• PubChem ID: 71699935
• Update Time: 2025-10-29

1-Bromo-2-methyl-4,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-dinitrotoluene
• 1-Bromo-2-methyl-4,5-dinitrobenzene
• QC-190
• 5476AJ
• FCH2294196
• TRA0050101
• SY020924
• AS-32416
• DTXSID90856598
• AB91669
• 2-Bromo-4 pound not5-dinitrotoluene
• 857001-14-0
• MFCD22574981
• A914639
• AKOS024256578
• DB-364766

• MDL： MFCD22574981
• Inchi： 1S/C7H5BrN2O4/c1-4-2-6(9(11)12)7(10(13)14)3-5(4)8/h2-3H,1H3
• InChI Key： DSQHAQRGHKMWNC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.94300
• Monoisotopic Mass: 259.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6
• XLogP3: 2.6

Experimental Properties

• PSA: 91.64000
• LogP: 3.62030

Additional information on 1-Bromo-2-methyl-4,5-dinitrobenzene

Chemical Profile of 1-Bromo-2-methyl-4,5-dinitrobenzene (CAS No. 857001-14-0)

1-Bromo-2-methyl-4,5-dinitrobenzene, with the chemical formula C₇H₅BrN₃O₄, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, including potential drug candidates and specialty chemicals. Its unique structural features—combining a bromine substituent with multiple nitro groups on a methyl-substituted benzene ring—make it a valuable building block for further functionalization.

The CAS number 857001-14-0 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and handling. The presence of both bromine and nitro groups on adjacent positions in the benzene ring enhances its reactivity, making it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the demand for halogenated aromatic compounds like 1-Bromo-2-methyl-4,5-dinitrobenzene has surged due to their role in developing novel therapeutic agents. For instance, researchers have explored its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro groups can be selectively reduced to amines, introducing reactive sites for further derivatization into pharmacophores.

One of the most compelling applications of 1-Bromo-2-methyl-4,5-dinitrobenzene lies in its use as a precursor for agrochemical intermediates. The structural motif is frequently incorporated into herbicides and fungicides, where the electron-withdrawing nature of the nitro groups influences the biological activity of the final product. Recent studies have demonstrated its efficacy in designing compounds that exhibit enhanced selectivity toward target organisms while minimizing environmental impact.

The synthesis of 1-Bromo-2-methyl-4,5-dinitrobenzene typically involves a multi-step process starting from commercially available aromatic precursors. A common route includes nitration followed by bromination and methylation in controlled conditions to achieve regioselectivity. Advances in catalytic systems have improved the efficiency of these transformations, reducing byproducts and improving yields—a critical consideration for large-scale production.

The reactivity of 1-Bromo-2-methyl-4,5-dinitrobenzene also makes it a valuable tool in material science. Researchers have investigated its incorporation into conductive polymers and organic semiconductors, where halogenated aromatics contribute to charge transport properties. The ability to functionalize both bromine and nitro positions allows for fine-tuning of electronic characteristics, making this compound relevant beyond pharmaceuticals.

In academic research, 1-Bromo-2-methyl-4,5-dinitrobenzene has been employed to study reaction mechanisms involving halogen exchange and metal-catalyzed transformations. Its stability under various conditions makes it an ideal candidate for kinetic studies, providing insights into how electronic effects modulate reaction pathways. Such findings are not only academically significant but also inform industrial processes aimed at optimizing synthetic routes.

The pharmaceutical industry continues to leverage 1-Bromo-2-methyl-4,5-dinitrobenzene due to its adaptability in medicinal chemistry. For example, modifications at the methyl group or selective reduction of nitro groups have led to compounds with improved pharmacokinetic profiles. Collaborative efforts between academia and industry have accelerated the discovery pipeline by utilizing this intermediate in high-throughput screening campaigns.

From an environmental perspective, efforts are underway to develop greener synthetic methodologies for 1-Bromo-2-methyl-4,5-dinitrobenzene. Solvent-free reactions and biocatalytic approaches are being explored to minimize waste generation while maintaining high yields. Such innovations align with global trends toward sustainable chemistry practices.

The future prospects for 1-Bromo-2-methyl-4,5-dinitrobenzene remain promising as new applications emerge across multiple disciplines. Its role as a key intermediate ensures continued relevance in both fundamental research and industrial applications. As synthetic techniques evolve further, this compound will likely find even more innovative uses that expand its utility beyond current expectations.